Cas no 28523-86-6 (Sevoflurane)

• Product Name: Sevoflurane
• CAS No: 28523-86-6
• MF: C₄H₃F₇O
• MW: 200.0548
• CID: 53340
• PubChem ID: 5206
• Update Time: 2025-10-30

Sevoflurane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane
• SEVOFLURANE
• 1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)-propan
• fluoromethyl2,2,2-trifluoro-1-(trifluoromethyl)ethyl-ethe
• fluoromethyl2,2,2-trifluoro-1-(trifluoromethyl)ethylether
• mr6s4
• FLUOROMETHYL 1,1,1,3,3,3-HEXAFLUOROISOPROPYL ETHER
• 1,1,1,3,3,3-HEXAFLUOROISOPROPYL FLUOROMETHYL ETHER
• 347mmzEbg
• fluoromethyl 1,1,1,3,3,3-hexafluoro-2-propyl ether
• R-E 347
• Sevofrane
• Sevoness
• Ultane
• 1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)-propane
• Sevofluran
• Sojourn
• Sevofluranum
• Sevoflurano
• Sevofluranum [INN-Latin]
• Sevoflurano [INN-Spanish]
• Bax 3084
• fluoromethyl hexafluoroisopropyl ether
• Propane, 1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)-
• Sevorane
• C4H3F7O
• 38LVP0K73A
• MR-6S4
• Fluoromethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ether
• DFEYYRMXOJXZRJ-UHFFFAOYSA-N
• SEVOFLURANE (EMA EPAR VETERINARY)
• SEVOFLURANE [USAN]
• DTXSID8046614
• CCG-213707
• D00547
• SEVOFLURANE [INN]
• AKOS007930500
• ETHER, FLUOROMETHYL 2,2,2-TRIFLUORO-1-(TRIFLUOROMETHYL)ETHYL-
• AC-15484
• SEVOFLURANE [ORANGE BOOK]
• SR-01000944968-1
• SR-01000944968
• SEVOFLURANE [MI]
• SEVOFLURANE [EP MONOGRAPH]
• Z1269113624
• SEVOFLURANE [VANDF]
• Sevoflurane (JP18/USAN/INN)
• Ultane (TN)
• J-524240
• SEVOFLURANE [WHO-DD]
• SEVOFLURANE [EP IMPURITY]
• NSC760367
• SCHEMBL61918
• Fluoromethyl 2H-hexafluoroprop-2-yl ether
• CAS-28523-86-6
• CHEMBL1200694
• SEVOFLURANE [JAN]
• NSC 760367
• C07520
• SBI-0653442.0001
• 1173021-96-9
• 28523-86-6
• SEVOFLURANE [EMA EPAR VETERINARY]
• MFCD00153189
• Sevoflurane Bostonbio
• sevoflo
• S2464
• DB01236
• SEVOFLURANE (USP IMPURITY)
• NSC-760367
• Petrem
• CHEBI:9130
• SEVOFLURANE (EP IMPURITY)
• HSDB 8059
• AB01563174_01
• BRD-K05638300-001-01-2
• DTXCID6026614
• SEVOFLURANE [MART.]
• SEVOFLURANE [GREEN BOOK]
• Propane,1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)-
• HMS3264N21
• NS00014360
• SEVOFLURANE (MART.)
• AS-13261
• Pharmakon1600-01503680
• Tox21_112425
• Q419394
• BRN 2041023
• (CF3)2CHOCH2F
• 1H,1H,3H-Perfluoro(3-methyl-2-oxabutane)
• SEVOFLURANE [USP-RS]
• fluoromethyl-2,2,2-trifluoro-1-(trifluoromethyl)ethyl ether
• D78401
• SEVOFLURANE [USP MONOGRAPH]
• NCGC00167421-02
• EN300-123016
• NCGC00167421-01
• SEVOFLURANE [USP IMPURITY]
• UNII-38LVP0K73A
• FlurovessTM
• Sevoflurane-d3, Fluoromethyl 1,1,1,3,3,3-hexafluoro-2-propyl ether-d3, Fluoromethyl 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ether-d3
• Sevocalm
• Fluoromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether (Sevoflurane)
• GTPL7296
• SEVOFLURANE (USP-RS)
• DB-047409
• Sevoflurane [USAN:USP:INN:BAN:JAN]
• N01AB08
• SEVOFLURANE (EP MONOGRAPH)
• Sevospire
• SEVOFLURANE (USP MONOGRAPH)
• F0691
• Sevoflurane

• MDL： MFCD00153189
• Inchi： 1S/C4H3F7O/c5-1-12-2(3(6,7)8)4(9,10)11/h2H,1H2
• InChI Key： DFEYYRMXOJXZRJ-UHFFFAOYSA-N
• SMILES： FC(C([H])(C(F)(F)F)OC([H])([H])F)(F)F
• BRN： 2041023

Computed Properties

• Exact Mass: 200.00700
• Monoisotopic Mass: 200.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.505
• Melting Point: <25°C
• Boiling Point: 58°C(lit.)
• Flash Point: 58°C
• Refractive Index: 1.266
• Water Partition Coefficient: Slightly miscible with water.
• PSA: 9.23000
• LogP: 2.42320
• Solubility: Insoluble in water
• Merck: 8475
• Sensitiveness: Sensitive to heat

Sevoflurane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H336
• Warning Statement： P261-P271-P304+P340+P312-P403+P233-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36/37/39
• RTECS：KO0737000
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Sevoflurane

Comprehensive Guide to Sevoflurane (CAS No. 28523-86-6): Properties, Applications, and Innovations

Sevoflurane (CAS No. 28523-86-6) is a widely used inhalation anesthetic known for its rapid onset, minimal metabolism, and excellent safety profile. As a fluorinated ether, it has become a cornerstone in modern anesthesia due to its low blood-gas solubility, allowing for quick induction and recovery. This article delves into the chemical properties, clinical applications, and emerging trends surrounding Sevoflurane, addressing common queries such as "Sevoflurane vs. other anesthetics" and "Sevoflurane side effects."

The molecular structure of Sevoflurane (C₄H₃F₇O) contributes to its unique pharmacological characteristics. Unlike older anesthetics, it exhibits minimal airway irritation, making it ideal for pediatric and geriatric patients. Recent studies highlight its role in "fast-track anesthesia" protocols, where rapid postoperative recovery is critical. Clinicians often search for "Sevoflurane pharmacokinetics" to optimize dosing, as its low solubility ensures precise control over anesthetic depth.

Environmental and occupational safety concerns have spurred interest in "Sevoflurane waste gas management." Advanced scavenging systems and closed-circuit anesthesia techniques are now prioritized to reduce atmospheric release. Meanwhile, researchers explore "Sevoflurane neuroprotective effects" in preclinical models, though clinical implications remain under investigation. The compound’s stability and compatibility with modern vaporizers further solidify its dominance in operating theaters worldwide.

From a manufacturing standpoint, Sevoflurane’s synthesis (CAS No. 28523-86-6) adheres to stringent pharmacopeial standards. Regulatory agencies emphasize "Sevoflurane purity testing" to ensure batch consistency. Innovations like "green chemistry synthesis routes" aim to reduce the environmental footprint of production. As patient-centric care grows, so does demand for "Sevoflurane cost-effectiveness analyses," balancing efficacy with healthcare economics.

Future directions include personalized anesthesia leveraging Sevoflurane’s predictable pharmacokinetics. With AI-driven dosing algorithms gaining traction, searches for "Sevoflurane AI integration" are rising. Whether addressing "Sevoflurane in ambulatory surgery" or its role in "enhanced recovery after surgery (ERAS)," this anesthetic continues to evolve, meeting the demands of modern medicine.